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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B12864158 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential, immediate safety and logistical information for

the handling of N1-Methoxymethyl picrinine (CAS No: 1158845-78-3), including detailed

personal protective equipment (PPE) requirements, operational workflows, and disposal

guidelines.

N1-Methoxymethyl picrinine is a natural product utilized in life sciences research.[1]

Adherence to strict safety protocols is crucial to mitigate potential risks associated with its

handling. The following procedural guidance is designed to answer specific operational

questions and build a foundation of trust in laboratory safety and chemical management.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

potential exposure. All personnel handling N1-Methoxymethyl picrinine must use the

following PPE, tested and approved under government standards such as NIOSH (US) or CEN

(EU).[2]
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Protection Type Specificatio Standard

Respiratory Protection

Full-face particle respirator

type N99 (US) or type P2 (EN

143) respirator cartridges. A

full-face supplied air respirator

is required if it is the sole

means of protection.[2]

NIOSH (US) or CEN (EU)[2]

Hand Protection Chemical-resistant gloves.[2] Inspect prior to use.[2]

Eye Protection
Safety glasses with side-

shields or goggles.[2]
NIOSH (US) or EN 166 (EU)[2]

Skin and Body Protection
Protective clothing to prevent

skin contact.[2]
N/A

Operational Plan: From Receipt to Disposal
A systematic approach to handling N1-Methoxymethyl picrinine minimizes the risk of

contamination and exposure. The following workflow outlines the key steps from receiving the

compound to its final disposal.
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Figure 1. Workflow for handling N1-Methoxymethyl picrinine.

Step-by-Step Handling Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a tightly closed, dry, and well-ventilated place.[2]

Recommended storage temperatures are -20°C for long-term storage and 2-8°C for short-

term storage.[2]

2. Preparation for Use:
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Work in a designated area, such as a chemical fume hood, with appropriate exhaust

ventilation.

Ensure that an eyewash station and safety shower are readily accessible.

Before handling, put on all required PPE as specified in the table above.

3. Handling and Experimentation:

Avoid contact with eyes, skin, and clothing.[2]

Avoid inhalation and ingestion.[2]

Keep the compound away from sources of ignition.[2]

Wash hands thoroughly after handling.[2]

Accidental Release and Emergency First Aid
In the event of accidental release or exposure, immediate action is critical.
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Exposure Type First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[2]

Skin Contact

Remove contaminated clothing and shoes

immediately. Flush the affected area with

copious amounts of water. Seek immediate

medical attention.[2]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, ensuring to

separate the eyelids with fingers. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with copious amounts of water. Seek immediate

medical attention.[2]

For spills, wear respiratory protection and avoid dust formation.[2] Prevent the product from

entering drains.[2] Pick up the spilled material by sweeping and shoveling, and place it in a

suitable, closed container for disposal.[2]

Disposal Plan
All waste materials must be handled and disposed of in accordance with applicable laws and

good laboratory practices.

Contaminated Gloves: Dispose of contaminated gloves after use. Use proper glove removal

technique (without touching the glove's outer surface) to avoid skin contact.[2]

Unused Material and Contaminated Waste: Dispose of contents and containers to an

approved waste disposal plant.
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By adhering to these safety protocols, researchers can confidently and safely handle N1-
Methoxymethyl picrinine, ensuring a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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